4-(2,3,4-Trimethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

• IUPAC Name: 4-(2,3,4-trimethoxyphenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• InChI: InChI=1S/C18H19N5O3/c1-24-13-9-8-10(14(25-2)15(13)26-3)16-21-17(19)22-18-20-11-6-4-5-7-12(11)23(16)18/h4-9,16H,1-3H3,(H3,19,20,21,22)
• InChI Key: BRFPKZILQHSRTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C2N=C(NC3=NC4=CC=CC=C4N23)N)OC)OC
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol

Description

The compound “4-(2,3,4-Trimethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine” is a derivative of 1,2,4-triazine. 1,2,4-Triazines are six-membered heterocyclic compounds possessing three nitrogen in its structure with general formula C3H3N3. They have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive, among others.

Synthesis Analysis

The synthesis of similar compounds involves the cyclocondensation reaction of the corresponding 2-guanidinobenzimidazoles with various ketones. The reaction mixtures are typically refluxed for a specific period of time. The yields of the products are generally good, ranging from 40 to 95%.

Scientific Research Applications

Anticancer Activity

. .

Antimicrobial Properties

. .

Antiviral Activity

. .

Anti-parasitic Agents

, indicating their potential as anti-parasitic agents.

Anti-inflammatory Properties

, thereby expanding their therapeutic scope.

Neurological Applications

TMP-bearing compounds have shown potential in the treatment of neurological disorders. .

Antimigraine Properties

, providing another potential therapeutic application.

Antitubulin Agents

. This indicates its potential as an antitubulin agent.

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in medicine. Given its structural similarity to 1,2,4-triazine derivatives, which have a wide range of biological activities, it may have potential as a therapeutic agent.

Mechanism of Action

Target of Action

The primary target of the compound 4-(2,3,4-Trimethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is mammalian dihydrofolate reductase (DHFR) . DHFR is an enzyme involved in the tetrahydrofolate synthesis pathway, playing a crucial role in DNA synthesis and cell growth .

Mode of Action

4-(2,3,4-Trimethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine inhibits the activity of DHFR . By inhibiting DHFR, this compound prevents the formation of tetrahydrofolate, a necessary component for DNA synthesis. This inhibition can lead to cell growth arrest and potential cell death .

Biochemical Pathways

The compound 4-(2,3,4-Trimethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine affects the tetrahydrofolate synthesis pathway . This pathway is crucial for the synthesis of purines and pyrimidines, which are the building blocks of DNA. By inhibiting DHFR, the compound disrupts this pathway, leading to a decrease in DNA synthesis and cell growth .

Pharmacokinetics

Similar compounds have been found to have good bioavailability and are able to effectively reach their target sites

Result of Action

The result of the action of 4-(2,3,4-Trimethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is the inhibition of cell growth. By inhibiting DHFR and disrupting the tetrahydrofolate synthesis pathway, this compound can lead to a decrease in DNA synthesis, which can result in cell growth arrest and potential cell death .

Action Environment

The action of 4-(2,3,4-Trimethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine can be influenced by various environmental factors. For example, the pH of the environment can affect the compound’s stability and efficacy . Additionally, the presence of other compounds or drugs can potentially affect the compound’s action through drug-drug interactions